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CAS No.: 137840-76-7
Cat. No.: B15341958

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of organic synthesis and drug development, the precise characterization of
molecules is paramount. Even subtle structural differences, such as the variation of an alkyl
group in an ester, can significantly impact a compound's physical, chemical, and biological
properties. This guide focuses on two such molecules: methyl allyloxy acetate and ethyl
allyloxy acetate. While differing by only a single methylene group, their spectroscopic
signatures exhibit distinct variations that allow for their unambiguous identification.

We will explore these differences through the primary spectroscopic techniques used in organic
chemistry: Nuclear Magnetic Resonance (NMR) spectroscopy (both *H and 13C), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). By understanding the expected spectral features
of each compound, researchers can confidently identify and differentiate between these two
esters.
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Molecular Structures

To understand the spectroscopic differences, it is essential to first visualize the structures of the
two molecules.

Caption: Molecular structures of Methyl Allyloxy Acetate and Ethyl Allyloxy Acetate.

The key structural difference lies in the ester functional group: a methyl ester in the former and
an ethyl ester in the latter. This seemingly minor change will manifest in predictable ways
across various spectroscopic analyses.

'H NMR Spectroscopy: A Tale of Two Alkyl Groups

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is arguably the most powerful
tool for elucidating the structure of organic molecules in solution. The chemical shift, splitting
pattern (multiplicity), and integration of the signals provide a wealth of information about the
proton environments within a molecule.

The primary difference in the *H NMR spectra of methyl and ethyl allyloxy acetate will be
observed in the signals corresponding to the ester alkyl group.

Predicted *H NMR Data
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Methyl Allyloxy Ethyl Allyloxy
) Acetate o Acetate o
Assignment . Multiplicity _ Multiplicity
(Predicted 9, (Predicted 9,
ppm) ppm)
Allyl CH2= ~5.2-54 dd ~5.2-54 dd
Allyl =CH- ~5.8-6.0 m ~5.8-6.0 m
Allyl -CH2-O- ~4.0 d ~4.0 d
-O-CH2-C=0 ~4.1 S ~4.1 S
Ester -O-CHs ~3.7 S - -
Ester -O-CHz- - - ~4.2 q
Ester -CHs - - ~1.3 t

Analysis of Key Differences:

» Methyl Ester Signal: Methyl allyloxy acetate will exhibit a sharp singlet at approximately 3.7
ppm, integrating to three protons. This signal arises from the methyl group of the ester, which
has no adjacent protons to couple with.

o Ethyl Ester Signals: In contrast, ethyl allyloxy acetate will display a more complex pattern for
its ester group. A quartet will appear around 4.2 ppm, integrating to two protons,
corresponding to the -O-CHz- group. This quartet arises from coupling with the adjacent
methyl group. The methyl group itself will appear as a triplet around 1.3 ppm, integrating to
three protons, due to coupling with the neighboring methylene group. This characteristic
quartet-triplet pattern is a definitive indicator of an ethyl group.[1][2]

The signals for the allyloxy portion of the molecules are expected to be nearly identical in both
compounds, as they are electronically distant from the ester alkyl group.

13C NMR Spectroscopy: Probing the Carbon
Skeleton
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Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.
As with *H NMR, the key differences between our two compounds will be found in the ester
portion of the molecules.

Predicted 3C NMR Data

Assignment Meth>-/l Allyloxy Acetate Ethyl Allyloxy Acetate
(Predicted 9, ppm) (Predicted 9, ppm)

C=0 (Ester) ~170 ~170

Allyl CH2= ~118 ~118

Allyl =CH- ~134 ~134

Allyl -CH2-O- ~72 ~72

-O-CH2-C=0 ~68 ~68

Ester -O-CHs ~52

Ester -O-CHz- - ~61

Ester -CHs - ~14

Analysis of Key Differences:

o Methyl vs. Ethyl Carbons: Methyl allyloxy acetate will show a signal for the ester methyl
carbon at approximately 52 ppm. Ethyl allyloxy acetate will lack this signal but will instead
display two distinct signals for the ethyl group: one for the methylene carbon (-O-CH:-) at
around 61 ppm and another for the terminal methyl carbon (-CHs) at approximately 14 ppm.

[3114]

o Carbonyl Carbon: The chemical shift of the carbonyl carbon (C=0) is not expected to differ
significantly between the two compounds, as it is not directly bonded to the differing alkyl
groups.[4][5]

Infrared (IR) Spectroscopy: Vibrational Fingerprints
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Infrared spectroscopy measures the vibrations of bonds within a molecule. While the IR spectra
of these two esters will be broadly similar due to the presence of the same functional groups
(ester, ether, alkene), subtle differences in the fingerprint region can be expected.

Characteristic IR Absorptions

Vibrational Mode Approximate Wavenumber (cm™1)
C=0 Stretch (Ester) 1735-1750[6]

C-O Stretch (Ester) 1000-1300[6]

=C-H Stretch (Alkene) 3000-3100

C=C Stretch (Alkene) 1640-1680

C-H Stretch (Alkyl) 2850-3000

The most intense absorption in both spectra will be the C=0 stretch of the ester group, typically
found around 1740 cm~1.[6] The primary difference will likely be in the C-H bending and C-C
stretching vibrations within the fingerprint region (below 1500 cm~1). The presence of the
additional C-C bond and C-H bonds in the ethyl group of ethyl allyloxy acetate will lead to a
more complex pattern of absorptions in this region compared to the methyl analogue.

Mass Spectrometry: Fragmentation Patterns

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule
and its fragments. The fragmentation patterns can be used to deduce the structure of the
compound.

Predicted Key Fragments
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Fragment Meth>-/| Allyloxy Acetate Ethyl Allyloxy Acetate
(Predicted m/z) (Predicted m/z)

[M]* 130 144

[M - OCHs]* 99

[M - OCH2CHs]* i o

[CH2=CHCH20]* 57 7

[CH2=CHCHa]* a1 i

[CHsOCO]* 59

[CH3CH20CO]* - 73

Analysis of Key Differences:

» Molecular lon Peak: The most fundamental difference will be the molecular ion peak ([M]*),
which will be at m/z 130 for methyl allyloxy acetate and m/z 144 for ethyl allyloxy acetate,
reflecting the difference in their molecular weights.

e Loss of Alkoxy Group: A common fragmentation pathway for esters is the loss of the alkoxy
group (-OR). Methyl allyloxy acetate will show a prominent peak at m/z 99, corresponding to
the loss of a methoxy radical (*OCHs). Ethyl allyloxy acetate will also show a peak at m/z 99,
but this will be due to the loss of an ethoxy radical (*OCH2CH3).

¢ Acylium lon: The formation of an acylium ion is another characteristic fragmentation. Methyl
allyloxy acetate will produce an acylium ion at m/z 59 ([CHsOCO]*), while ethyl allyloxy
acetate will produce the corresponding acylium ion at m/z 73 ([CHzCH20COQO]*).
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Ethyl Allyloxy Acetate Fragmentation
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Methyl Allyloxy Acetate Fragmentation
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Caption: Predicted key fragmentation pathways in mass spectrometry.

Experimental Protocols

To obtain the spectroscopic data discussed, the following general protocols can be followed.

Workflow for Spectroscopic Analysis
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General Workflow for Spectroscopic Analysis

Sample Preparation
(Dissolve in appropriate deuterated solvent for NMR,
prepare thin film or KBr pellet for IR,
dilute for MS)

NMR Spectroscopy
( (tH and 12C) ) GR Spectroscopy) (Mass Spectrometra
(Data Processing and Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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